Cas no 193416-58-9 ((2S)-4-[(4-methoxybenzyl)oxy]butane-1,2-diol)

• Product Name: (2S)-4-[(4-methoxybenzyl)oxy]butane-1,2-diol
• CAS No: 193416-58-9
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 2788096
• Update Time: 2023-08-07

(2S)-4-[(4-methoxybenzyl)oxy]butane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (S)-4-O-(4-methoxybenzyl)-1,2,4-butanetriol
• (2S)-4-[(4-methoxybenzyl)oxy]butane-1,2-diol
• (S)-4-(4-Methoxybenzyloxy)butane-1,2-diol

• Inchi： 1S/C12H18O4/c1-15-12-4-2-10(3-5-12)9-16-7-6-11(14)8-13/h2-5,11,13-14H,6-9H2,1H3/t11-/m0/s1
• InChI Key： YRHIJTKHDXQBLC-NSHDSACASA-N
• SMILES： O(CC1C=CC(=CC=1)OC)CC[C@@H](CO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 166
• XLogP3: 0.6
• Topological Polar Surface Area: 58.9